(2-Chloro-5-iodophenyl)(4-methoxyphenyl)methanone

• CAS No.: 1459754-39-2
• Molecular Formula: C14H10ClIO2
• Molecular Weight: 372.58 g/mol
• IUPAC Name: (2-chloro-5-iodophenyl)-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C14H10ClIO2/c1-18-11-5-2-9(3-6-11)14(17)12-8-10(16)4-7-13(12)15/h2-8H,1H3
• InChI Key: JENZZAGOSSIJAZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)I)Cl

Description

(2-Chloro-5-iodophenyl)(4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C14H10ClIO2 and its molecular weight is 372.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-chloro-5-iodobenzoyl chloride (10.7 g, 35.5 mmol) was dissolved in methylene chloride (200 mL). The resulting mixture was cooled in an ice-water bath. To the mixture was added aluminum trichloride (10.4 g, 78.2 mmol), and then added dropwise a solution of anisole (4.2 g, 38.9 mmol) in methylene chloride (50 mL). After the completion of dropwise addition, the resulting mixture was warmed up to room temperature and stirred for 3 hr. The reaction mixture was poured into ice-water and quenched. To the reaction mixture was added 3 mol/L hydrochloric acid. The resulting mixture was separated into an aqueous phase and an organic phase. The aqueous phase was extracted with methylene chloride (150 mL×2). The organic phases were combined, washed with a saturated sodium chloride solution, dried over anhydrous sodium sulphate, and concentrated under a reduced pressure. The resulting crude product was purified with a silica-gel column chromatography (ethyl acetate:petroleum ether=0-1:100) to produce 12.0 g of a product in a yield of 91%.